Cas no 145224-90-4 (L-Tryptophan,5-hydroxy-, dihydrate (9CI))

• Product Name: L-Tryptophan,5-hydroxy-, dihydrate (9CI)
• CAS No: 145224-90-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 101788
• PubChem ID: 24208755
• Update Time: 2025-10-28

L-Tryptophan,5-hydroxy-, dihydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,5-hydroxy-, dihydrate (9CI)
• 5-HYDROXY-L-TRYPTOPHAN HYDRATE
• L-5-HYDROXYTRYPTOPHAN DIHYDRATE,
• 5-HYDROXY-L-TRYPTOPHANE extrapure
• L-5-HTP 2H2O
• L-5-HYDROXYTRYPTOPHAN 2H2O
• 207386-94-5
• AKOS016001200
• DTXSID20639876
• AKOS015924165
• 314062-44-7
• 145224-90-4
• L-2-Amino-3-(5-hydroxyindolyl)propionic acid
• l-5-hydroxytryptophan-monohydrate
• (S)-2-Amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid hydrate
• (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid;hydrate
• (2S)-2-amino-3-(5-hydroxy-1H-indol-3-yl)propanoic acid hydrate
• 5-Hydroxy-L-tryptophan--water (1/1)
• UIHHMHBYEZJGNC-FVGYRXGTSA-N

• Inchi： 1S/C11H12N2O3.H2O/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10;/h1-2,4-5,9,13-14H,3,12H2,(H,15,16);1H2/t9-;/m0./s1
• InChI Key： UIHHMHBYEZJGNC-FVGYRXGTSA-N
• SMILES： OC1C=CC2=C(C=1)C(=CN2)C[C@@H](C(=O)O)N.O

Computed Properties

• Exact Mass: 238.09500
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Solubility: H2O: 10 mg/mL
• PSA: 108.57000
• LogP: 1.46390

L-Tryptophan,5-hydroxy-, dihydrate (9CI) Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins